Cas no 342778-72-7 (3-[4-(azepan-1-ylsulfonyl)phenyl]prop-2-enoic acid)

• Product Name: 3-[4-(azepan-1-ylsulfonyl)phenyl]prop-2-enoic acid
• CAS No: 342778-72-7
• MF: C₁₅H₁₉NO₄S
• MW: 309.380663156509
• MDL: MFCD02181548
• CID: 4728515
• Update Time: 2025-05-26

3-[4-(azepan-1-ylsulfonyl)phenyl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Azepane-1-sulfonyl)-phenyl]-acrylic acid
• 3-[4-(azepane-1-sulfonyl)phenyl]prop-2-enoic acid
• MLS000760024
• HMS2645I03
• NE19574
• SMR000370157
• (E)-3-[4-(azepan-1-ylsulfonyl)phenyl]prop-2-enoic acid
• 3-[4-(azepan-1-ylsulfonyl)phenyl]prop-2-enoic acid

• MDL： MFCD02181548
• Inchi： 1S/C15H19NO4S/c17-15(18)10-7-13-5-8-14(9-6-13)21(19,20)16-11-3-1-2-4-12-16/h5-10H,1-4,11-12H2,(H,17,18)/b10-7+
• InChI Key： XEQJUWCZVBXEOM-JXMROGBWSA-N
• SMILES： S(C1C=CC(/C=C/C(=O)O)=CC=1)(N1CCCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-[4-(azepan-1-ylsulfonyl)phenyl]prop-2-enoic acid

Professional Introduction to 3-[4-(azepan-1-ylsulfonyl)phenyl]prop-2-enoic Acid (CAS No. 342778-72-7)

3-[4-(azepan-1-ylsulfonyl)phenyl]prop-2-enoic acid, identified by its CAS number 342778-72-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by the presence of a propenoic acid moiety linked to a phenyl ring substituted with an azepan-1-ylsulfonyl group. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The chemical structure of 3-[4-(azepan-1-ylsulfonyl)phenyl]prop-2-enoic acid consists of a β-triene backbone, which is a well-known scaffold in the development of bioactive molecules. The azepan-1-ylsulfonyl group, a key structural component, introduces rigidity and specific electronic properties to the molecule, which can influence its interactions with biological targets. This structural motif has been widely studied for its potential in modulating various biological pathways, particularly those involving enzymes and receptors.

In recent years, there has been a surge in research focused on the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. The sulfonamide functional group, present in the azepan-1-ylsulfonyl moiety, is known for its ability to enhance binding affinity and selectivity towards biological targets. This has made compounds like 3-[4-(azepan-1-ylsulfonyl)phenyl]prop-2-enoic acid attractive for the design of next-generation therapeutics.

One of the most compelling aspects of 3-[4-(azepan-1-ylsulfonyl)phenyl]prop-2-enoic acid is its potential application in the treatment of inflammatory and autoimmune diseases. Current research indicates that sulfonamide-based compounds can interact with inflammatory cytokines and signaling pathways, thereby modulating immune responses. The propenoic acid moiety further enhances the compound's ability to engage with biological targets by providing additional interaction points, such as hydrogen bonding or hydrophobic interactions.

Moreover, the azepan ring in 3-[4-(azepan-1-ylsulfonyl)phenyl]prop-2-enoic acid contributes to the molecule's overall pharmacokinetic properties. Azepane derivatives are known for their favorable solubility and metabolic stability, which are critical factors in drug development. These properties ensure that the compound can be effectively absorbed, distributed, metabolized, and excreted by the body, thereby improving its therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of 3-[4-(azepan-1-y lsulfonyl)phenyl]prop -2 -enoic acid with various biological targets. Molecular docking studies have shown that this compound can bind effectively to enzymes involved in inflammation and pain signaling. These findings are particularly promising for the development of novel anti-inflammatory agents that target specific enzymatic pathways.

The synthesis of 3-[4-(azepan -1 -y lsulfonyl)phen y l]prop -2 -enoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance yield but also improve the purity of the final product, which is crucial for subsequent biological evaluations.

In conclusion, 3-[4-(azepan -1 -y lsulfonyl)phen y l]prop -2 -enoic acid (CAS No. 342778 -72 -7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in the discovery of novel therapeutics for various diseases.